Cas no 231953-15-4 (1-Piperidinyl-3,3,4,5,5-d5-oxy,2,2,6,6-tetra(methyl-d3)-4-(trimethylammonio)-, iodide (9CI))

• Product Name: 1-Piperidinyl-3,3,4,5,5-d5-oxy,2,2,6,6-tetra(methyl-d3)-4-(trimethylammonio)-, iodide (9CI)
• CAS No: 231953-15-4
• MF: C₁₂H₂₆IN₂O
• MW: 358.356864452362
• CID: 253725
• Update Time: 2024-01-26

1-Piperidinyl-3,3,4,5,5-d5-oxy,2,2,6,6-tetra(methyl-d3)-4-(trimethylammonio)-, iodide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinyl-3,3,4,5,5-d5-oxy,2,2,6,6-tetra(methyl-d3)-4-(trimethylammonio)-, iodide (9CI)
• 4-(TRIMETHYLAMMONIUM)-2,2,6,6-TETRAMETHYLPIPERIDINE-D17-1-OXYL IODIDE
• 4-2,2,6,6-tetraMethylpiperidine-d17-1-oxyl Iodide

• Inchi： 1S/C12H26N2O.HI/c1-11(2)8-10(14(5,6)7)9-12(3,4)13(11)15;/h10H,8-9H2,1-7H3;1H/q+1;/p-1/i1D3,2D3,3D3,4D3,8D2,9D2,10D;
• InChI Key： FVIYEKRCCSJZFZ-QGCMYVBBSA-M
• SMILES： C1(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])C(C([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])N1[O])([2H])[N+](C)(C)C.[I-] |^1:26|

Computed Properties

• Exact Mass: 358.21600
• Monoisotopic Mass: 358.216
• Isotope Atom Count: 17
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.2A^2

Experimental Properties

• PSA: 3.24000
• LogP: -0.99840

1-Piperidinyl-3,3,4,5,5-d5-oxy,2,2,6,6-tetra(methyl-d3)-4-(trimethylammonio)-, iodide (9CI) Security Information

• Storage Condition：0-6°C